Cas no 2309448-54-0 (8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride)

• Product Name: 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride
• CAS No: 2309448-54-0
• MF: C₉H₁₆ClNO₂S
• MW: 237.74684047699
• CID: 6296332
• PubChem ID: 138991069
• Update Time: 2025-08-05

8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride
• 2309448-54-0
• Z3665270280
• 8-thia-2-azaspiro[4.5]decane-3-carboxylic acid hydrochloride
• EN300-7352917

• Inchi： 1S/C9H15NO2S.ClH/c11-8(12)7-5-9(6-10-7)1-3-13-4-2-9;/h7,10H,1-6H2,(H,11,12);1H
• InChI Key： UAYOWRWNKNUJAZ-UHFFFAOYSA-N
• SMILES： Cl.S1CCC2(CC1)CNC(C(=O)O)C2

Computed Properties

• Exact Mass: 237.0590276g/mol
• Monoisotopic Mass: 237.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride

Professional Introduction to Compound with CAS No. 2309448-54-0 and Product Name: 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride

The compound identified by the CAS number 2309448-54-0 and the product name 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride represents a significant advancement in the field of medicinal chemistry. This spirocyclic compound, featuring a sulfur-containing bridge between two rings, has garnered attention due to its unique structural and pharmacological properties. The hydrochloride salt form enhances its solubility, making it a promising candidate for further investigation in drug development.

In recent years, spirocyclic compounds have emerged as a critical class of molecules in pharmaceutical research. Their rigid, bicyclic structures often lead to enhanced binding affinity and selectivity when interacting with biological targets. The specific arrangement of atoms in 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride contributes to its potential as a scaffold for novel therapeutic agents. The presence of both nitrogen and sulfur atoms in the spirocyclic core allows for diverse interactions with biological systems, including enzymes and receptors.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation and pain. Current research indicates that spirocyclic scaffolds can effectively interact with mu-opioid receptors, which are central to analgesic mechanisms. The structural features of 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride suggest that it may exhibit potent opioid-like activity while minimizing side effects such as respiratory depression and tolerance.

Recent studies have also explored the potential of this compound in treating neurological disorders. The unique spatial arrangement of functional groups in the spirocyclic structure may enable it to cross the blood-brain barrier more effectively than traditional small-molecule drugs. This property is particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where central nervous system targeting is crucial. Preliminary in vitro assays have shown promising results, indicating that 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride can interact with key proteins involved in neurodegeneration.

The hydrochloride salt form of this compound enhances its pharmacokinetic profile by improving solubility and stability in aqueous solutions. This makes it more suitable for formulation into injectable or oral dosage forms, which are commonly used in clinical settings. The enhanced solubility also facilitates efficient delivery to target tissues, potentially increasing bioavailability and therapeutic efficacy.

From a synthetic chemistry perspective, the preparation of 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride represents a challenging but rewarding endeavor. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired framework efficiently. These methodologies not only highlight the compound's synthetic complexity but also demonstrate the growing capabilities of modern organic chemistry.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural motifs make it an attractive candidate for development as a chiral ligand or catalyst in organic synthesis. The sulfur and nitrogen atoms within the spirocyclic core can participate in coordination chemistry, enabling novel catalytic systems that may revolutionize industrial chemical processes.

In conclusion, 8-Thia-2-azaspiro[4.5]decane-3-carboxylic acid;hydrochloride (CAS No. 2309448-54-0) is a multifaceted compound with significant potential in medicinal chemistry and synthetic chemistry alike. Its structural features, pharmacological properties, and synthetic challenges make it a subject of intense interest among researchers worldwide. As further studies continue to elucidate its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.